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Compound of Interest

Compound Name: Lumigen APS-5

Cat. No.: B15573861 Get Quote

An In-Depth Technical Guide to Lumigen APS-5

Lumigen APS-5 is a chemiluminescent substrate designed for the sensitive detection of

alkaline phosphatase (ALP) in various research applications, particularly in enzyme-linked

immunosorbent assays (ELISA). Its proprietary acridan-based chemistry results in a

temperature-insensitive light output with a rapid peak intensity, making it a robust tool for

quantifying ALP activity. This guide provides a comprehensive overview of the technical

specifications, experimental protocols, and underlying mechanisms of Lumigen APS-5.

Core Technical Data
The fundamental properties of Lumigen APS-5 are summarized below, providing researchers

with essential information for its handling, storage, and use in experimental setups.
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Property Value Reference

Product Name Lumigen APS-5 [1][2][3][4]

Catalog Number HY-112832 [1][2]

CAS Number 193884-53-6 [2]

Molecular Formula C21H15ClNNa2O4PS [2]

Molecular Weight 489.82 g/mol [2]

Purity 98.0% [1][4]

Appearance Solid

Application ELISA AP Substrate [3][5]

Target Enzyme Alkaline Phosphatase (ALP) [1][2]

Performance Characteristics
Lumigen APS-5 offers several advantages for sensitive and high-throughput assays. Its unique

chemical composition leads to rapid light emission that is sustained, allowing for flexibility in

measurement timing.

Feature Description Reference

Sensitivity
Low picogram to femtogram

detection
[3]

Peak Intensity
Reaches sustained maximum

within seconds
[3]

Light Emission Maximal at 450 nm [3]

Temperature Insensitivity

Analytical results are

insensitive to temperatures

from 22°C to 35°C

[3]

Sustained Luminescence

Light intensity can be read at

any time to produce linear

calibration curves

[3]
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Storage and Solubility
Proper storage and handling are critical to maintaining the integrity and performance of

Lumigen APS-5.

Condition Details Reference

Storage Temperature
-20°C, sealed storage, away

from moisture
[2]

In-Solvent Stability

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

[2]

Solubility in H2O

5.83 mg/mL (11.90 mM) with

ultrasonic warming and

heating to 60°C

[2]

Experimental Protocols
The following is a detailed methodology for the measurement of alkaline phosphatase activity

using Lumigen APS-5. This protocol serves as a guideline and should be adapted based on

specific experimental needs.[2]

Objective: To assess the activity of alkaline phosphatase (ALP) using Lumigen APS-5.

Materials:

Testing samples (e.g., 10 mg)

Lumigen APS-5 (100 µL)

Distilled water (for control)

Vortex mixer

Water bath (set to 75°C)

96-well plates
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Luminometer

Procedure:

Sample Preparation: Mix the testing samples (10 mg) with 100 µL of Lumigen APS-5. For

the control, use 10 µL of distilled water instead of the testing sample.

Vortexing: Vortex the mixed samples for 10 seconds at the highest setting.

Heat Inactivation: Heat the mixed samples at 75°C for 1 minute in a water bath to inactivate

non-bacterial ALP.

Measurement: After the heat treatment, place the samples in a 96-well plate and measure

the luminescence immediately using a luminometer.

Visualized Workflows and Pathways
To further elucidate the experimental process and the underlying biochemical reaction, the

following diagrams are provided.
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Experimental Workflow for ALP Activity Measurement

Mix Sample (10mg) with
Lumigen APS-5 (100µL)

Vortex for 10 seconds

Heat at 75°C for 1 minute

Transfer to 96-well plate

Measure Luminescence

Click to download full resolution via product page

Caption: Workflow for measuring alkaline phosphatase activity.
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Chemiluminescent Signaling Pathway
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Caption: Enzymatic reaction of Lumigen APS-5 with ALP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. file.medchemexpress.com [file.medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15573861?utm_src=pdf-body-img
https://www.benchchem.com/product/b15573861?utm_src=pdf-body
https://www.benchchem.com/product/b15573861?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/lumigen-aps-5.html
https://file.medchemexpress.com/batch_PDF/HY-112832/Lumigen-APS-5-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Lumigen APS-5 – Bioquote [bioquote.com]

4. medchemexpress.com [medchemexpress.com]

5. ±±¾©À´¸£ÈüË¼¿Æ¼¼ÓÐÏÞ¹«Ë¾ [bj-life-science.com]

To cite this document: BenchChem. [Lumigen APS-5 technical data sheet]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573861#lumigen-aps-5-technical-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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